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Compound of Interest

Compound Name: IV-255

Cat. No.: B10861645

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for IV-255, a
selective small molecule inhibitor of the BRG1 bromodomain, is not publicly available. The
following guidelines are based on a precautionary approach to handling potentially hazardous,
novel chemical compounds in a laboratory setting. Researchers must consult with their
institution's Environmental Health and Safety (EHS) department for a formal risk assessment
and adhere to all local and federal regulations.

l. Immediate Safety and Personal Protective
Equipment (PPE)

Given that the full toxicological profile of IV-255 is not widely documented, it is crucial to treat
this compound as potentially hazardous. The minimum recommended PPE for handling IV-255
in a solid or dissolved state includes:

o Eye Protection: Chemical splash goggles are mandatory to protect against accidental
splashes. A face shield should be worn in addition to goggles when handling larger quantities
or if there is a significant risk of splashing.[1][2][3]

» Hand Protection: Nitrile gloves are the minimum requirement for handling 1V-255.[1][3][4]
Consider double-gloving, especially when handling the pure compound or concentrated
solutions.[1] Gloves should be inspected for tears or holes before use and changed
immediately if contaminated.
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» Body Protection: A flame-resistant lab coat, fully buttoned, is required to protect against spills

and contamination.[3][5]

Respiratory Protection: Work with powdered IV-255 or solutions that may produce aerosols

should be conducted in a certified chemical fume hood to avoid inhalation. If a fume hood is

not available, a risk assessment must be performed to determine the appropriate respiratory

protection.[3]

[41[5]

Table 1: Personal Protective Equipment for Handling 1V-255

Foot Protection: Fully enclosed, chemical-resistant footwear is mandatory in the laboratory.

Respiratory

Task Eye Protection Hand Protection  Body Protection .
Protection
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Il. Operational and Handling Plan

A systematic approach is essential for the safe handling of IV-255. The following workflow
outlines the key steps from receiving the compound to its experimental use.
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Figure 1. General workflow for handling 1V-255.
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Experimental Protocols:

1. Preparation of Stock Solution (Example Protocol):

Before starting, ensure all required PPE is worn and a chemical fume hood is operational.
Calculate the required mass of IV-255 for the desired stock concentration.

Carefully weigh the solid IV-255 in a tared, disposable weigh boat or directly into the storage
vial within the fume hood.

Add the appropriate solvent (e.g., DMSO) to the vial containing the solid IV-255.
Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Label the vial clearly with the compound name, concentration, solvent, date of preparation,
and your initials.

Store the stock solution as recommended. MedChemExpress suggests that stock solutions
can be stored at -20°C for up to one month.

lll. Disposal Plan
All waste contaminated with 1V-255 must be treated as hazardous chemical waste.
Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and any other

disposable lab supplies. Collect all solid waste in a designated, clearly labeled hazardous
waste bag or container.

Ligquid Waste: Unused stock solutions, experimental media containing IV-255, and any other
liquid waste should be collected in a sealed, labeled hazardous waste container. Do not pour
any waste containing IV-255 down the drain.

Sharps Waste: Needles, syringes, or any other sharps contaminated with 1V-255 should be
disposed of in a designated sharps container for hazardous chemical waste.

The disposal process should follow a clear, logical flow to ensure safety and compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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